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Compound of Interest

Compound Name: N-[2-(2-Pyridinyl)ethyl]lbenzamide

Cat. No.: B3060529

Application Notes and Protocols: N-[2-(2-
Pyridinyl)ethyl]lbenzamide

Initial Assessment: Based on a comprehensive review of the current scientific literature, there is
no documented application of N-[2-(2-Pyridinyl)ethyl]lbenzamide as a fluorescent probe in
fluorescence microscopy. Research primarily focuses on its synthesis and its role as a scaffold
for developing fungicides. This document provides an overview of its known applications and
chemical properties.

Chemical Properties and Data

While photophysical data relevant to fluorescence microscopy is unavailable, the fundamental
chemical properties of N-[2-(2-Pyridinyl)ethyl]lbenzamide are well-characterized.

Property Value Source

Molecular Formula C14H14N20 [1]

Molecular Weight 226.27 g/mol [1112]

CAS Number 4976-05-0 [2]
N-(2-pyridin-2-

UPAC Name yle(th;;/benzamide s
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Primary Application: Fungicide Development

The core application of N-[2-(2-Pyridinyl)ethyl]benzamide and its derivatives lies in the field
of agriculture as fungicides.[3][4] The chemical scaffold of N-[2-(2-pyridinyl)ethyl]benzamide
is a key component in a class of fungicides designed to combat phytopathogenic fungi in crops.

[3]

One of the most notable fungicides developed from this scaffold is Fluopyram.[2][5] Fluopyram
is a broad-spectrum fungicide used to control diseases like powdery mildew and botrytis.[5] Its
mechanism of action involves the inhibition of succinate dehydrogenase (quinone), a crucial
enzyme in the mitochondrial respiratory chain of fungi.[5]

Synthesis of N-[2-(2-Pyridinyl)ethyl]lbenzamide

The synthesis of N-[2-(2-Pyridinyl)ethyl]benzamide is a well-established process, typically
involving an amidation reaction. A common and straightforward method is the reaction between
2-(2-aminoethyl)pyridine and a benzoic acid derivative, such as benzoyl chloride.[2] In this
reaction, the primary amine of 2-(2-aminoethyl)pyridine acts as a nucleophile, attacking the
electrophilic carbonyl carbon of the benzoyl chloride to form the amide bond.[2]

To achieve milder reaction conditions and higher yields, coupling reagents are frequently
employed to activate the carboxylic acid group of benzoic acid.[2]

Below is a generalized workflow for the synthesis of N-[2-(2-Pyridinyl)ethyl]benzamide.
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N-[2-(2-Pyridinyl)ethyl]benzamide
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A simplified workflow for the synthesis of N-[2-(2-Pyridinyl)ethyl]benzamide.

Experimental Protocols

As N-[2-(2-Pyridinyl)ethyl]benzamide is not used in fluorescence microscopy, protocols for
cell staining or imaging are not available. However, protocols for its primary application as a
fungicide are documented in patent literature. These protocols typically involve the treatment of
plants or seeds with a formulation of the compound, followed by inoculation with pathogenic
fungi to assess its efficacy.[3]

Example Protocol for Fungicidal Assay (Summarized from Patent Information):[3]

o Preparation of Active Material: An aqueous solution of the N-[2-(2-
pyridinyl)ethyl]lbenzamide derivative is prepared, often with the addition of a surfactant like
Tween 80 to aid in dispersion.

o Plant Treatment: The prepared solution is sprayed onto the plants to be tested (e.g.,
radishes). Control plants are sprayed with water.

« Inoculation: After a set period (e.g., 24 hours), the plants are inoculated with a suspension of
fungal spores (e.qg., Alternaria brassicae).

¢ Incubation: The plants are maintained in a controlled environment with appropriate
temperature and humidity to allow for fungal growth.

o Evaluation: The effectiveness of the compound is evaluated by comparing the extent of
fungal growth on the treated plants to the control plants after a specific incubation period
(e.g., 7-8 days).

Conclusion

In summary, N-[2-(2-Pyridinyl)ethyl]benzamide is a compound with established applications
in the development of agricultural fungicides. There is no current evidence to support its use in
fluorescence microscopy. The provided information details its chemical properties, primary
application, and synthesis, which are the areas of focus in the existing scientific literature.
Researchers interested in this compound should direct their investigations towards its
fungicidal properties and potential for further development in this area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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